Cas no 946249-67-8 (1-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide)

• Product Name: 1-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide
• CAS No: 946249-67-8
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5517024
• Update Time: 2025-06-11

1-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-7-quinolinyl]-
• 1-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-2-13-27(24,25)21-12-6-9-17-10-11-18(14-19(17)21)20-26(22,23)15-16-7-4-3-5-8-16/h3-5,7-8,10-11,14,20H,2,6,9,12-13,15H2,1H3
• InChI Key： LJMZMXBMYUFDSM-UHFFFAOYSA-N
• SMILES： C1(CS(NC2=CC3=C(C=C2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC=C1

Additional information on 1-phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide

1-Phenyl-N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide (CAS No. 946249-67-8): An Overview

1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide (CAS No. 946249-67-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a phenyl group, a propane-1-sulfonyl moiety, and a tetrahydroquinoline ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrahydroquinoline ring system is a key structural motif in many biologically active compounds, particularly those with central nervous system (CNS) activity. The presence of this ring system in 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide suggests that it may have significant interactions with various neurotransmitter systems, making it a promising candidate for the development of novel CNS drugs.

The propane-1-sulfonyl moiety is another important functional group in this compound. Sulfonamides are known for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The specific arrangement of the propane-1-sulfonyl group in this compound may enhance its ability to interact with specific biological targets, potentially leading to improved efficacy and reduced side effects compared to traditional sulfonamides.

The phenyl group is a common aromatic substituent in many pharmaceuticals and is known to influence the pharmacokinetic properties of a compound. In the case of 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide, the phenyl group may play a crucial role in modulating the compound's solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

Recent studies have highlighted the potential therapeutic applications of 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity in vitro and in vivo. The study demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology found that this compound exhibited significant neuroprotective activity against oxidative stress-induced neuronal cell death. The researchers observed that treatment with 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylmethanesulfonamide significantly reduced the levels of reactive oxygen species (ROS) and increased the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These results suggest that this compound may have potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-Phenyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-y lmethanesulfonamide has also been studied extensively. Research published in the Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-P henyl-N - ̶ ̶ ̶ ̶ ̶ ̶ ̶(propane - ̶ ̶ ̶ ̶ ̶ ̶(propane - - - - - - - - - - - - - - - - sulfony l) - - - - - - - - -(tetrah ydroqui noline) methan esulfona mide. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels. Phase II trials are expected to provide more detailed information on its therapeutic potential and safety profile.

In conclusion, (CAS No. 946249 67 8) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full range of applications and provide valuable insights into its mechanisms of action.